Cas no 2171924-16-4 (6',8'-difluoro-3',4'-dihydro-2'H-spirocyclopentane-1,1'-naphthalene-4'-one)

• Product Name: 6',8'-difluoro-3',4'-dihydro-2'H-spirocyclopentane-1,1'-naphthalene-4'-one
• CAS No: 2171924-16-4
• MF: C₁₄H₁₄F₂O
• MW: 236.257171154022
• CID: 5934665
• PubChem ID: 165502680
• Update Time: 2025-06-13

6',8'-difluoro-3',4'-dihydro-2'H-spirocyclopentane-1,1'-naphthalene-4'-one Chemical and Physical Properties

Names and Identifiers

• 6',8'-difluoro-3',4'-dihydro-2'H-spirocyclopentane-1,1'-naphthalene-4'-one
• 2171924-16-4
• EN300-1458012
• 6',8'-difluoro-3',4'-dihydro-2'H-spiro[cyclopentane-1,1'-naphthalene]-4'-one

• Inchi： 1S/C14H14F2O/c15-9-7-10-12(17)3-6-14(4-1-2-5-14)13(10)11(16)8-9/h7-8H,1-6H2
• InChI Key： LFHFPKMDFRHMGV-UHFFFAOYSA-N
• SMILES： FC1=CC(=CC2C(CCC3(C=21)CCCC3)=O)F

Computed Properties

• Exact Mass: 236.10127139g/mol
• Monoisotopic Mass: 236.10127139g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 0
• Complexity: 322
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 17.1Ų

Additional information on 6',8'-difluoro-3',4'-dihydro-2'H-spirocyclopentane-1,1'-naphthalene-4'-one

Recent Advances in the Study of 6',8'-Difluoro-3',4'-dihydro-2'H-spirocyclopentane-1,1'-naphthalene-4'-one (CAS: 2171924-16-4)

The compound 6',8'-difluoro-3',4'-dihydro-2'H-spirocyclopentane-1,1'-naphthalene-4'-one (CAS: 2171924-16-4) has recently emerged as a promising candidate in the field of chemical biology and pharmaceutical research. This spirocyclic structure, characterized by its unique difluorinated naphthalene core, has attracted significant attention due to its potential applications in drug discovery and development. Recent studies have focused on elucidating its synthetic pathways, biological activities, and therapeutic potential, particularly in the context of targeting specific disease pathways.

A key area of investigation has been the compound's role as a modulator of enzymatic activity. Researchers have identified its ability to interact with certain kinases and proteases, making it a valuable scaffold for the design of enzyme inhibitors. The presence of fluorine atoms at the 6' and 8' positions has been shown to enhance binding affinity and metabolic stability, addressing common challenges in drug development. Computational modeling and X-ray crystallography studies have provided insights into the molecular interactions underlying these effects.

In terms of synthetic chemistry, novel approaches to the preparation of 6',8'-difluoro-3',4'-dihydro-2'H-spirocyclopentane-1,1'-naphthalene-4'-one have been developed. Recent publications describe optimized routes that improve yield and purity while reducing environmental impact. These advancements are critical for scaling up production and facilitating further pharmacological evaluation. The compound's structural complexity presents both challenges and opportunities for synthetic chemists, with particular emphasis on stereocontrol and functional group compatibility.

Pharmacological studies have demonstrated promising results in various disease models. Preliminary data suggest activity against inflammatory pathways, with potential applications in autoimmune disorders. Additionally, the compound has shown interesting properties in neurological research, where its ability to cross the blood-brain barrier is being investigated for central nervous system targets. These findings position 2171924-16-4 as a versatile lead compound for multiple therapeutic areas.

Looking forward, the research community anticipates further characterization of this compound's mechanism of action and therapeutic potential. Current efforts are focused on structure-activity relationship studies to optimize its pharmacological profile while minimizing off-target effects. The unique spirocyclic architecture of 6',8'-difluoro-3',4'-dihydro-2'H-spirocyclopentane-1,1'-naphthalene-4'-one continues to inspire new directions in medicinal chemistry, offering a template for the development of novel bioactive molecules with improved drug-like properties.